
Navigating the Disposal of JNJ-64619178
(Onametostat): A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ4796

Cat. No.: B608230 Get Quote

For researchers and scientists utilizing the potent and selective PRMT5 inhibitor, JNJ-

64619178 (also known as Onametostat), ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While the Safety Data Sheet (SDS) for

Onametostat indicates it is not classified as a hazardous substance, it is imperative to adhere

to established protocols for chemical waste to mitigate any potential risks. This guide provides

a comprehensive, step-by-step approach to the safe handling and disposal of JNJ-64619178.

It is important to note that the identifier "JNJ4796" may be an internal or abbreviated reference.

Based on available chemical and research data, this guide pertains to the widely recognized

compound JNJ-64619178.

Summary of Key Chemical Data
To facilitate safe handling and storage, the following quantitative data for JNJ-64619178 has

been compiled.
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Parameter Value Source

Chemical Name

(1S,2R,3S,5R)-3-[2-(2-amino-

3-bromo-7-quinolinyl)ethyl]-5-

(4-amino-7H-pyrrolo[2,3-

d]pyrimidin-7-yl)-1,2-

cyclopentanediol

Cayman Chemical

CAS Number 2086772-26-9 Cayman Chemical

Molecular Formula C22H23BrN6O2 Cayman Chemical

Molecular Weight 483.4 g/mol Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Purity ≥98% Cayman Chemical

Solubility Soluble in DMSO Cayman Chemical

Stability ≥ 4 years (at -20°C) Cayman Chemical

Experimental Protocols: Disposal Procedure for
JNJ-64619178
The following protocol is a synthesis of best practices for laboratory chemical disposal and

information derived from the Safety Data Sheet for JNJ-64619178.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling JNJ-64619178.

Conduct all handling and disposal preparations in a well-ventilated area, preferably within a

chemical fume hood.

Avoid inhalation of dust or aerosols.

In case of skin or eye contact, rinse thoroughly with water and seek medical attention if

irritation persists.[1]
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2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired JNJ-64619178 solid powder in a clearly labeled,

sealed container. Do not mix with other chemical waste unless compatibility has been

confirmed.

Solutions: Collect solutions of JNJ-64619178 in a designated, leak-proof, and compatible

waste container. Given its solubility in DMSO, ensure the waste container is suitable for

organic solvents.

Contaminated Materials: Any materials used in the handling of JNJ-64619178 (e.g., pipette

tips, vials, absorbent paper) should be considered contaminated and collected in a separate,

sealed container for hazardous waste.

3. Disposal Pathway:

Primary Recommendation: The primary and recommended method of disposal is to engage

a licensed professional waste disposal service.[2] This ensures compliance with all federal,

state, and local regulations.

Avoid Environmental Release: Do not dispose of JNJ-64619178 down the drain or in the

regular trash.[1][2] The SDS advises against environmental release.[1]

Labeling: Ensure all waste containers are accurately and clearly labeled with the chemical

name ("JNJ-64619178" or "Onametostat"), CAS number, and any relevant hazard

information.

4. Decontamination:

Decontaminate any surfaces or equipment that may have come into contact with JNJ-

64619178 using an appropriate solvent (e.g., ethanol or a suitable laboratory detergent)

followed by a thorough rinse.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of JNJ-

64619178.
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Start: Disposal of JNJ-64619178

Assess Waste Type

Solid (Unused/Expired Powder)

Solid

Liquid (Solutions in Solvents)

Liquid

Contaminated Materials (Gloves, Vials, etc.)

Contaminated

Collect in Labeled, Sealed, Compatible Container

Contact Environmental Health & Safety (EHS) or Licensed Waste Disposal Service Do NOT Dispose Down Drain Do NOT Dispose in Regular Trash

Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for JNJ-64619178.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

JNJ-64619178, fostering a secure laboratory environment and upholding environmental

stewardship. Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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